3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol
Overview
Description
3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol, commonly known as FPMP, is a chemical compound that belongs to the class of piperazine derivatives. FPMP has been extensively studied for its potential therapeutic applications in various medical fields.
Mechanism of Action
The exact mechanism of action of FPMP is not fully understood. However, studies have shown that FPMP acts as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist, which may contribute to its antidepressant and anxiolytic effects. FPMP has also been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as serotonin and dopamine, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
FPMP has been shown to have several biochemical and physiological effects. In animal studies, FPMP has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, FPMP has been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
FPMP has several advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily measured using behavioral and biochemical assays. Additionally, FPMP has been shown to have a good safety profile in animal studies, with no significant adverse effects reported. However, FPMP has some limitations for lab experiments, including its relatively short half-life and the need for higher doses to achieve therapeutic effects.
Future Directions
There are several future directions for FPMP research. One area of interest is the development of more potent and selective FPMP analogs with improved therapeutic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of FPMP and its potential applications in various medical fields. Finally, clinical trials are needed to evaluate the safety and efficacy of FPMP in humans.
Scientific Research Applications
FPMP has been studied for its potential therapeutic applications in various medical fields, including psychiatry, neurology, and oncology. Studies have shown that FPMP has potent antidepressant and anxiolytic effects, making it a potential treatment for depression and anxiety disorders. Additionally, FPMP has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. FPMP has also been studied as a potential anti-cancer agent, with promising results in preclinical studies.
Properties
IUPAC Name |
3-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O/c18-15-4-6-16(7-5-15)20-10-8-19(9-11-20)13-14-2-1-3-17(21)12-14/h1-7,12,21H,8-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWKKVRXGEZWAPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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